Cas no 1167056-46-3 (5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid)
1167056-46-3 structure
Product Name:5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
CAS No:1167056-46-3
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD12405204
CID:840747
PubChem ID:53399648
Update Time:2025-04-19
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
- 5-Bromo-4-azaindole 3-carboxylic acid
- FCH1345053
- AX8236513
- AB0069267
- ST24023880
- Z3925
- 1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid, 5-bromo-
- AS-30891
- PB39712
- SCHEMBL23195348
- DTXSID40694649
- 1167056-46-3
- MFCD12405204
- AKOS016004715
- DB-368518
- 5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylicacid
-
- MDL: MFCD12405204
- Inchi: 1S/C8H5BrN2O2/c9-6-2-1-5-7(11-6)4(3-10-5)8(12)13/h1-3,10H,(H,12,13)
- InChI Key: PCALKTCNNPFHHR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C(C(=O)O)=CN2)N=1
Computed Properties
- Exact Mass: 239.95300
- Monoisotopic Mass: 239.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 1.6
Experimental Properties
- Density: 1.946
- PSA: 65.98000
- LogP: 2.02360
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JE322-50mg |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid |
1167056-46-3 | 98% | 50mg |
288.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JE322-200mg |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid |
1167056-46-3 | 98% | 200mg |
719.0CNY | 2021-08-04 | |
| Alichem | A029181067-1g |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid |
1167056-46-3 | 98% | 1g |
$600.95 | 2023-09-04 | |
| TRC | B712008-10mg |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic Acid |
1167056-46-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B712008-50mg |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic Acid |
1167056-46-3 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B712008-100mg |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic Acid |
1167056-46-3 | 100mg |
$ 185.00 | 2022-06-06 | ||
| Chemenu | CM122169-250mg |
5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid |
1167056-46-3 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM122169-1g |
5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid |
1167056-46-3 | 95%+ | 1g |
$*** | 2023-04-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B99750-1g |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid |
1167056-46-3 | 98% | 1g |
¥1876.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B99750-100mg |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid |
1167056-46-3 | 98% | 100mg |
¥492.0 | 2024-07-16 |
5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
1167056-46-3 (5-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid) Related Products
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- 1190317-82-8(5-bromo-1h-pyrrolo[3,2-b]pyridine-3-carbaldehyde)
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- 860496-20-4(1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid)
- 1190319-56-2(6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid)
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